(E)-N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-3-(furan-2-yl)acrylamide
Description
(E)-N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-3-(furan-2-yl)acrylamide, also known as DMF, is a chemical compound that has been widely studied for its potential applications in scientific research. DMF is a highly versatile molecule that has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes and mechanisms.
Scientific Research Applications
- Pyrimidine derivatives have been investigated for their potential as anticancer agents. These hybrids, including the one , have shown promising activity against cancer cells . Researchers explore their mechanisms of action and evaluate their efficacy in inhibiting tumor growth.
- Some pyrimidine hybrids exhibit antioxidant activity, which is crucial for protecting cells from oxidative stress and preventing damage caused by free radicals . Investigating the antioxidant potential of this compound could provide valuable insights.
- The compound’s impact on blood pressure regulation and its potential as an antihypertensive agent warrant further study. Understanding its mode of action and efficacy in managing hypertension is essential .
- Pyrimidine derivatives have demonstrated antiviral properties. Researchers explore their effectiveness against specific viruses, including influenza, herpes, and HIV . Investigating this compound’s antiviral potential could contribute to drug development.
- Investigating whether this compound affects glucose metabolism and insulin sensitivity is relevant. Pyrimidine hybrids may hold promise as antidiabetic agents .
- Inflammation plays a role in various diseases. Researchers study compounds like this one to assess their anti-inflammatory effects and potential therapeutic applications .
- Ulcers, especially gastric ulcers, are a significant health concern. Investigating whether this compound has protective effects against ulcer formation could be valuable .
- Pyrimidine hybrids have been explored for their antibacterial properties. Researchers assess their efficacy against different bacterial strains and investigate potential mechanisms of action .
- Pyrimidine derivatives, particularly those with fused thienopyridine structures, may impact neurological functions. Investigating their effects on receptors and enzymes associated with neurological conditions is relevant .
- Researchers have reported potent inhibitory activity of pyrimidine hybrids against enzymes such as acetylcholinesterase, carbonic anhydrase, and cyclooxygenase . Further exploration of these activities is warranted.
Anticancer Activity
Antioxidant Properties
Antihypertensive Effects
Antiviral Applications
Antidiabetic Properties
Anti-Inflammatory Activity
Anti-Ulcer Potential
Antibacterial Applications
Neurological Implications
Other Pharmacological Activities
properties
IUPAC Name |
(E)-N-[[4-(dimethylamino)pyrimidin-2-yl]methyl]-3-(furan-2-yl)prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O2/c1-18(2)13-7-8-15-12(17-13)10-16-14(19)6-5-11-4-3-9-20-11/h3-9H,10H2,1-2H3,(H,16,19)/b6-5+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPOCROPGTHKKQS-AATRIKPKSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC=C1)CNC(=O)C=CC2=CC=CO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C1=NC(=NC=C1)CNC(=O)/C=C/C2=CC=CO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-3-(furan-2-yl)acrylamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3-methoxypropyl)-2-(4-phenylpiperazine-1-carbonyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one](/img/structure/B2823470.png)
![N-(3-(benzo[d]oxazol-2-yl)phenyl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide](/img/structure/B2823471.png)
![2-[(4-ethenylbenzyl)sulfanyl]-3-(2-fluorobenzyl)thieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2823474.png)
![7-Chloro-5-methyl-3-(p-tolyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine](/img/structure/B2823476.png)
![N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-methylbenzenesulfonamide](/img/structure/B2823479.png)
![6-Methoxy-1-[(thieno[3,2-d]pyrimidin-4-ylamino)methyl]-3,4-dihydro-2H-naphthalen-1-ol](/img/structure/B2823480.png)
![N-[cyano(cyclopropyl)methyl]-2-(4-methylpiperazin-1-yl)pyridine-4-carboxamide](/img/structure/B2823484.png)
